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Compound of Interest

Compound Name: Z-Tyr-Lys-Arg-pNA

Cat. No.: B12387806 Get Quote

Technical Support Center: Z-Tyr-Lys-Arg-pNA
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with the chromogenic substrate Z-Tyr-Lys-Arg-pNA in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is Z-Tyr-Lys-Arg-pNA and what are its common forms?

Z-Tyr-Lys-Arg-pNA is a chromogenic peptide substrate used to assay the activity of various

proteases, such as plasma kallikrein, subtilisin-type proteases, and yapsin-like proteases. It is

available in two common forms: the free peptide (Z-Tyr-Lys-Arg-pNA) and a trifluoroacetate

salt (Z-Tyr-Lys-Arg-pNA·2TFA). The 2TFA salt form is often preferred for its enhanced stability

and solubility in aqueous solutions.[1][2]

Q2: I am having trouble dissolving Z-Tyr-Lys-Arg-pNA directly into my aqueous assay buffer.

What am I doing wrong?

Directly dissolving Z-Tyr-Lys-Arg-pNA in aqueous buffers can be challenging due to its limited

aqueous solubility. The recommended and most reliable method is to first prepare a

concentrated stock solution in an appropriate organic solvent and then dilute this stock into

your aqueous buffer to the final desired concentration.
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Q3: What is the recommended solvent for preparing a stock solution of Z-Tyr-Lys-Arg-pNA?

The recommended solvent for preparing a concentrated stock solution is dimethyl sulfoxide

(DMSO).[1][3] Z-Tyr-Lys-Arg-pNA is highly soluble in DMSO.

Q4: How should I prepare the DMSO stock solution?

To ensure complete dissolution in DMSO, it is recommended to use ultrasonic agitation.[1][3] It

is also critical to use a fresh, unopened bottle of anhydrous DMSO, as DMSO is hygroscopic

and absorbed water can significantly reduce the solubility of the peptide.[1][3]

Q5: What should I do if my compound precipitates when I dilute the DMSO stock into my

aqueous buffer?

Precipitation upon dilution into an aqueous buffer is a common issue. Please refer to the

detailed troubleshooting guide below for a step-by-step approach to resolving this problem.

Q6: How should I store my Z-Tyr-Lys-Arg-pNA powder and stock solutions?

Powder: The solid form should be stored at 2-8°C.[4]

Stock Solutions: For long-term storage, aliquot the DMSO stock solution into single-use vials

to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[3] A stock solution stored

at -80°C is stable for up to 6 months, while at -20°C it is stable for about one month.[3]

Quantitative Solubility Data
The following table summarizes the known solubility of Z-Tyr-Lys-Arg-pNA. Note the high

solubility in DMSO, which is the basis for the recommended dissolution protocol.
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Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

DMSO 100 138.93

Ultrasonic agitation

may be required. Use

of fresh, anhydrous

DMSO is critical.[1][3]

Aqueous Buffers Data not available Data not available

Limited solubility.

Direct dissolution is

not recommended.

Experimental Protocols
Protocol for Preparation of a Concentrated Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Z-Tyr-Lys-Arg-pNA in

DMSO.

Materials:

Z-Tyr-Lys-Arg-pNA (MW: 719.79 g/mol )

Anhydrous, high-purity DMSO

Vortex mixer

Ultrasonic bath

Sterile, single-use microcentrifuge tubes

Procedure:

Equilibrate the vial of Z-Tyr-Lys-Arg-pNA powder to room temperature before opening to

prevent condensation of moisture.
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Weigh out the desired amount of the peptide. For example, to prepare 1 mL of a 10 mM

stock solution, use 7.2 mg of Z-Tyr-Lys-Arg-pNA.

Add the appropriate volume of fresh, anhydrous DMSO.

Vortex the solution vigorously for 1-2 minutes.

If the peptide is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes, or

until the solution is clear.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Troubleshooting Guide for Solubility Issues
This guide provides a systematic approach to resolving precipitation issues when diluting a Z-
Tyr-Lys-Arg-pNA DMSO stock solution into an aqueous buffer.

Troubleshooting Workflow Diagram
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Start: Z-Tyr-Lys-Arg-pNA Precipitation
in Aqueous Buffer

Is the final DMSO concentration
in the assay <1%?

Increase final DMSO concentration
(up to 5% if enzyme tolerates it)

No

Is the buffer pH optimal?
(Typically 7.0-8.0)

Yes

Adjust buffer pH.
Consider a pH titration.

No

Are you adding the stock
to a cold buffer?

Yes

Warm the buffer to room temperature
before adding the stock solution.

Yes

How are you mixing the solution
after adding the stock?

No

Add the DMSO stock dropwise to the buffer
while vortexing to ensure rapid dispersion.

Poorly

Consider filtering the final solution
through a 0.22 µm filter.

Adequately

Success: Soluble Substrate

Click to download full resolution via product page

Caption: Troubleshooting workflow for Z-Tyr-Lys-Arg-pNA solubility.
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Step-by-Step Troubleshooting
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Issue Recommended Action Detailed Explanation

Precipitation upon dilution
Increase final DMSO

concentration:

Many enzymes can tolerate

final DMSO concentrations of

up to 5%. A higher

concentration of this co-solvent

can help maintain the peptide's

solubility in the aqueous

environment. Always verify the

compatibility of your enzyme

with the final DMSO

concentration.

Optimize buffer pH:

The net charge of a peptide is

pH-dependent, which in turn

affects its solubility. For many

assays using this substrate, a

pH in the range of 7.0 to 8.0 is

common. If you are using a

buffer outside of this range,

consider adjusting the pH.

Control the temperature:

Adding a concentrated DMSO

stock to a cold aqueous buffer

can induce precipitation

(cryoshock). Ensure your

assay buffer is at room

temperature before adding the

substrate stock.

Improve mixing technique:

Localized high concentrations

of the substrate can cause it to

precipitate out of solution. To

avoid this, add the DMSO

stock dropwise into the vortex

of the aqueous buffer while it is

being mixed. This ensures

rapid and uniform dispersion.
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Filter the final solution:

If a small amount of precipitate

remains, it may consist of

insoluble impurities. Passing

the final working solution

through a 0.22 µm filter can

remove these particulates

before use in your assay.[5]

Inconsistent Results Use fresh stock solutions:

Avoid repeated freeze-thaw

cycles of your DMSO stock, as

this can lead to degradation of

the peptide. Prepare single-

use aliquots of the stock

solution.[3]

Use fresh, anhydrous DMSO:

As mentioned, DMSO can

absorb moisture from the air,

which will negatively impact

the solubility of Z-Tyr-Lys-Arg-

pNA. Always use a newly

opened bottle of anhydrous,

high-purity DMSO for

preparing your stock solution.

[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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